2,2-Difluoropropane-1,3-diyl dimethanesulfonate

• Molecular Formula: C5H10F2O6S2
• Molecular Weight: 268.3 g/mol
• IUPAC Name: (2,2-difluoro-3-methylsulfonyloxypropyl) methanesulfonate
• InChI: InChI=1S/C5H10F2O6S2/c1-14(8,9)12-3-5(6,7)4-13-15(2,10)11/h3-4H2,1-2H3
• InChI Key: XZPMALBFEOJJKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC(COS(=O)(=O)C)(F)F

Description

2,2-Difluoropropane-1,3-diyl dimethanesulfonate is a useful research compound. Its molecular formula is C5H10F2O6S2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5 g (44.6 mmol) 2,2-difluoropropane-1,3-diol (prepared as described in J. Med. Chem. 1994, 37, 1857-1864) in DCM (50 mL) was added triethylamine (18.6 mL, 133.83 mmol) and methane sulphonyl chloride (6.9 mL, 89.22 mmol) at 0° C. and stirred for 1 h at 0° C. Thereafter the reaction mixture was quenched with water and extracted with DCM. The organic layer was dried over anhydrous sodium sulphate and concentrated to afford 2,2-difluoropropane-1,3-diyl dimethanesulfonate (9 g, 84%) which was used immediately in the next step.